Cas no 914635-49-7 (2-Bromo-2,6-dichloro-3-fluoroacetophenone)

• Product Name: 2-Bromo-2,6-dichloro-3-fluoroacetophenone
• CAS No: 914635-49-7
• MF: C₈H₄BrCl₂FO
• MW: 285.925163269043
• MDL: MFCD09038425
• CID: 1963986
• PubChem ID: 16218222
• Update Time: 2025-05-25

2-Bromo-2,6-dichloro-3-fluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2,6-dichloro-3-fluorophenyl)ethanone
• 914635-49-7
• 2-Bromo-2',6'-dichloro-3'-fluoroacetophenone, 95%
• 2,6-Dichloro-3-fluorophenacyl bromide
• MFCD09038425
• AKOS000210353
• SY354644
• 2-Bromo-2',6'-dichloro-3'-fluoroacetophenone
• PS-9829
• 2-Bromo-1-(2,6-dichloro-3-fluorophenyl)ethan-1-one
• 2,6-Dichloro-3-fluorophenacylbromide
• CS-0330351
• 2-Bromo-2,6-dichloro-3-fluoroacetophenone

• MDL： MFCD09038425
• Inchi： 1S/C8H4BrCl2FO/c9-3-6(13)7-4(10)1-2-5(12)8(7)11/h1-2H,3H2
• InChI Key： QFVUFUXFUVITSO-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=CC=C(C=1Cl)F)Cl)=O

Computed Properties

• Exact Mass: 283.88066g/mol
• Monoisotopic Mass: 283.88066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Bromo-2,6-dichloro-3-fluoroacetophenone

Comprehensive Overview of 2-Bromo-2,6-dichloro-3-fluoroacetophenone (CAS No. 914635-49-7)

2-Bromo-2,6-dichloro-3-fluoroacetophenone (CAS No. 914635-49-7) is a halogenated aromatic ketone with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique bromo, dichloro, and fluoro substituents, has garnered attention for its versatility in building complex molecular architectures. Researchers and industries are increasingly exploring its potential in drug discovery, agrochemical development, and material science, aligning with the growing demand for highly functionalized intermediates.

The structural features of 2-Bromo-2,6-dichloro-3-fluoroacetophenone make it a valuable scaffold for cross-coupling reactions and nucleophilic substitutions. Its electron-withdrawing groups enhance reactivity, enabling precise modifications for targeted applications. Recent studies highlight its role in synthesizing fluorinated pharmaceuticals, a trending topic due to the rising popularity of fluorine-containing drugs in treating metabolic disorders and infectious diseases. This aligns with the frequent searches for "fluorinated building blocks" and "halogenated ketones in drug design" across scientific databases.

From an industrial perspective, CAS No. 914635-49-7 is often discussed in the context of green chemistry and sustainable synthesis. With the global push toward environmentally friendly processes, researchers are optimizing protocols to minimize waste and energy consumption during its production. Questions like "How to improve the yield of halogenated acetophenones?" or "What catalysts work best for bromo-dichloro-fluoroacetophenone reactions?" reflect the practical challenges addressed in recent publications.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are critical for characterizing 2-Bromo-2,6-dichloro-3-fluoroacetophenone. Purity and stability are frequently searched topics, as impurities can significantly impact downstream applications. The compound’s crystalline form and solubility profiles are also key considerations for formulation scientists, especially in the context of API intermediates.

In material science, this compound’s polyhalogenated structure contributes to its utility in designing advanced polymers and liquid crystals. Searches for "halogenated aromatic ketones in OLEDs" or "thermal stability of bromo-chloro-fluoroacetophenones" underscore its relevance in cutting-edge technologies. Its potential in photoactive materials is another area of active investigation, resonating with the surge in interest around organic electronics.

Safety and handling protocols for CAS No. 914635-49-7 are often queried, emphasizing the need for proper personal protective equipment (PPE) and ventilation systems. While not classified as hazardous under standard conditions, best practices for storage—such as anhydrous environments and light-sensitive containers—are widely recommended. These practical aspects align with the broader discourse on laboratory safety standards and chemical management.

In summary, 2-Bromo-2,6-dichloro-3-fluoroacetophenone (CAS No. 914635-49-7) exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials, driven by the evolving needs of precision synthesis and sustainable innovation. As research continues, this compound is poised to remain a focal point for advancements in halogenated organic chemistry.